Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

water wastewater AOX analysis EPA

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,5-Dichlorocatechol

CAS No.: 3428-24-8

Cat. No.: S600257

Understanding AOX Analysis

Adsorbable Organic Halides (AOX) is a sum parameter used to measure the concentration of organically
bound chlorine, bromine, and iodine in a sample, reported as organic chloride equivalent (Cl™) [1]. It serves
as a crucial screening tool for assessing the environmental hazard potential of water, wastewater, sludges,

and soils, as many organic halogen compounds are toxic, persistent, and bioaccumulative [1].

The ecotoxicological relevance of AOX has led to its incorporation into major environmental regulations,
including the Clean Water Act (CWA) and the Resource Conservation and Recovery Act (RCRA) [2].
This analysis helps regulators and researchers monitor industrial effluent, landfill leachate, and drinking

water for harmful halogenated organic compounds [3].

EPA Method 1650: Detailed Protocol

Method 1650 is used for determining AOX in water and wastewater under various EPA acts [2].

Sample Preservation and Preparation

¢ Preservation: Remove residual chlorine by adding sodium thiosulfate. Adjust the sample pH to <2
and maintain at O to 4 °C until analysis [2].
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¢ Anti-Interference: Pre-treat samples with oxidizing agents by adding sodium sulfite to render them
ineffective [1]. Ensure the inorganic chloride content is less than 1 g/L to prevent falsely elevated
readings [1].

¢ Clean Materials: Use baked glassware (450 °C for at least one hour) to prevent contamination from
solvents, reagents, or laboratory air, particularly methylene chloride vapors [2].

Adsorption of Organic Halides

Two principal techniques can be used to adsorb organic halides onto Granular Activated Carbon (GAC), with

performance checks required for each new GAC lot [2].

¢ Column Method: Pass the sample through at least two interconnected pyrex columns filled with 40
mg of GAC [1] [2].

e Batch Method: Shake the sample intensively with 40 mg (x5 mg) of GAC for a defined period, then
filter through a 0.40-0.45 micron polycarbonate membrane [1] [2].

¢ Inorganic Halide Removal: Wash the GAC with a nitrate solution after adsorption to displace
inorganic halides like chloride and bromide [2].

Combustion and Microcoulometric Detection

e Combustion: Transfer the GAC with adsorbed organics to a combustion boat and burn in a high-
oxygen atmosphere at a minimum of 950 °C. This converts organic halogens into hydrogen halide
gas (HCI, HBr, HI) [1] [2].

¢ Detection and Titration: The combustion gases pass through a coulometric titration cell where
halides precipitate as silver halide, causing a current flow. The integrated electric charge is directly
proportional to the total moles of halogen [2].

Quality Control and Method Performance

To ensure analytical accuracy and precision, the following quality control procedures and performance

criteria should be met [2].

Table 1: Quality Control Criteria for AOX Analysis
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QC Parameter Purpose Frequency Acceptance Criteria

Method Blank Monitor contamination from With each batch < Method Detection
reagents and labware (max 20 samples) Limit (MDL)

Method Detection Establish the lowest Initially and ~6.6 pg/L (with no

Limit (MDL) detectable concentration periodically interferences)

Minimum Level (ML) Reliable quantitation of N/A 20 ug/L

lowest concentrations

Demonstration of Verify analyst and Initially and upon Meet specific precision
Capability instrument proficiency major change and accuracy

AOX Analysis Workflow

The following diagram illustrates the complete AOX analysis procedure from sample collection to final

calculation.
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This workflow summarizes the AOX analysis into two main phases: sample preparation and instrumental

analysis, with a critical quality control check point.

Critical Considerations for Reliable AOX Analysis

¢ High Inorganic Chloride: Concentrations exceeding recommendations cause interference; dilute
samples to keep chloride below 1 g/L [1] [2].

e Oxidizing Agents: Destroy residual chlorine and other oxidants with sodium sulfite to prevent
reaction with activated carbon and ensure accurate adsorption [1] [2].

¢ Low Molecular Weight Compounds: Weakly adsorbed compounds like chloroethanol and
chloroacetic acid can be partially removed during the nitrate wash, leading to underestimation [2].

e Laboratory Contamination: Store activated carbon in sealed glass containers away from
halogenated solvent vapors and use polyethylene gloves during handling [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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